Cas no 2171418-09-8 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid
• CAS No: 2171418-09-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6004516
• PubChem ID: 165513918
• Update Time: 2025-11-06

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid
• 2171418-09-8
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methylbutanoic acid
• EN300-1505374

• Inchi： 1S/C26H32N2O5/c1-3-4-13-23(25(31)27-15-17(2)14-24(29)30)28-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,3-4,13-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m0/s1
• InChI Key： ZDLRSFPGRHPPTJ-VXLWULRPSA-N
• SMILES： O(C(N[C@H](C(NCC(C)CC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic Acid (CAS No. 2171418-09-8): A Comprehensive Overview

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid (CAS No. 2171418-09-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine, is a derivative of leucine, one of the essential amino acids, and is characterized by its unique structural features and versatile applications in various scientific and medical domains.

The chemical structure of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid is notable for its Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the controlled formation of peptide bonds. The Fmoc group is particularly advantageous due to its ease of removal under mild conditions, making it a preferred choice for solid-phase peptide synthesis (SPPS) and other synthetic processes.

In recent years, the use of Fmoc-L-Leucine has been extensively explored in the development of novel therapeutic agents. One notable application is in the synthesis of peptides and peptidomimetics designed to target specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of Fmoc-L-Leucine in the synthesis of a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is implicated in type 2 diabetes and other metabolic disorders. The inhibitor, synthesized using Fmoc-L-Leucine, demonstrated high selectivity and efficacy in preclinical studies, paving the way for further clinical development.

Beyond its applications in drug discovery, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid has also found utility in the field of materials science. Researchers at the University of California, Berkeley, have utilized this compound to develop advanced biomaterials with tunable properties. By incorporating Fmoc-L-Leucine into polymer networks, they were able to create hydrogels with enhanced mechanical strength and biocompatibility, which have potential applications in tissue engineering and drug delivery systems.

The synthesis of Fmoc-L-Leucine typically involves a multi-step process that begins with the protection of leucine using Fmoc chloride. This reaction is followed by deprotection and further functionalization steps to achieve the desired final product. The efficiency and purity of the synthesized compound are critical factors that influence its performance in downstream applications. Recent advancements in synthetic methodologies have led to more streamlined and cost-effective processes for producing high-purity Fmoc-L-Leucine, making it more accessible for both academic and industrial research.

In addition to its synthetic utility, Fmoc-L-Leucine has been studied for its potential therapeutic effects. Leucine itself is known to play a crucial role in protein synthesis and muscle maintenance. By modifying leucine with the Fmoc group, researchers can control its bioavailability and pharmacokinetic properties, potentially enhancing its therapeutic efficacy. For example, a study published in the European Journal of Medicinal Chemistry investigated the use of Fmoc-L-Leucine as a prodrug strategy to improve the oral bioavailability and stability of leucine-based therapeutics.

The safety profile of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility when used within appropriate concentrations. However, as with any chemical compound used in biological systems, careful consideration must be given to dosing and administration methods to ensure optimal safety and efficacy.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid (CAS No. 2171418-09-8) is a versatile compound with significant potential in various scientific and medical applications. Its unique structural features and favorable properties make it an invaluable tool for researchers working in peptide synthesis, drug discovery, materials science, and other related fields. As ongoing research continues to uncover new applications and optimize existing methodologies, the importance of this compound is likely to grow even further.